Cas no 2755724-01-5 (2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane)

• Product Name: 2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane
• CAS No: 2755724-01-5
• MF: C₉H₇BrCl₂O₂
• MW: 297.96
• CID: 5080441
• Update Time: 2026-03-01

2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane

• Inchi： 1S/C9H7BrCl2O2/c10-6-3-5(7(11)4-8(6)12)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： LVHJVPRAKKDFBV-UHFFFAOYSA-N
• SMILES： C1(C=C(Cl)C(Br)=CC=1C1OCCO1)Cl

Additional information on 2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane

2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane: A Comprehensive Overview

2-(5-Bromo-2,4-dichlorophenyl)-1,3-dioxolane is a compound with the CAS number 2755724-01-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, two chlorine atoms, and a 1,3-dioxolane ring. The presence of these functional groups makes it highly versatile and suitable for a wide range of applications.

The 1,3-dioxolane ring in this compound plays a crucial role in its chemical properties. This five-membered ring, consisting of two oxygen atoms and three carbon atoms, is known for its stability and ability to form stable ethers. The bromine and chlorine substituents on the aromatic ring further enhance the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as polymers and pharmaceutical intermediates.

One of the most notable applications of 2-(5-bromo-2,4-dichlorophenyl)-1,3-dioxolane is in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a building block for the synthesis of high-performance polymers with tailored properties. For instance, its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for the preparation of polyesters and polyamides with enhanced thermal stability and mechanical strength.

In addition to its role in polymer synthesis, this compound has also been explored for its potential in drug discovery. The bromine and chlorine substituents on the aromatic ring can be manipulated to create bioactive molecules with specific pharmacological properties. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, making it a valuable tool in medicinal chemistry.

The synthesis of 2-(5-bromo-2,4-dichlorophenyl)-1,3-dioxolane involves a multi-step process that typically begins with the bromination and chlorination of an aromatic precursor. The formation of the 1,3-dioxolane ring is achieved through a Williamson ether synthesis or similar methods. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that 2-(5-bromo-2,4-dichlorophenyl)-1,3-dioxolane exhibits moderate biodegradation under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(5-bromo-2,4-dichlorophenyl)-1,3-dioxolane (CAS No. 2755724-01-5) is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis, polymer chemistry, and drug discovery. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.